Cas no 2138546-55-9 (ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate)

• Product Name: ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate
• CAS No: 2138546-55-9
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6205281
• PubChem ID: 165490169
• Update Time: 2025-08-05

ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate
• EN300-1140625
• 2138546-55-9

• Inchi： 1S/C11H19N3O2/c1-5-16-10(15)11(4,12)7-14-6-8(2)13-9(14)3/h6H,5,7,12H2,1-4H3
• InChI Key： GRRRARQXAOGIDR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(CN1C=C(C)N=C1C)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate

Introduction to Ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate (CAS No. 2138546-55-9)

Ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate, identified by its CAS number 2138546-55-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable subject for further investigation and development.

The molecular structure of ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate features a complex arrangement of functional groups, including an amino group, a dimethylimidazole moiety, and a methylpropanoate ester. These structural elements contribute to its unique chemical properties and biological interactions. The presence of the amino group and the imidazole ring suggests potential roles in hydrogen bonding and coordination chemistry, which are crucial for understanding its behavior in various biochemical pathways.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes. Ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate has been studied for its potential applications in drug discovery and therapeutic interventions. Its structural features make it a promising candidate for further exploration in the context of medicinal chemistry.

One of the key areas of research involving ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate is its interaction with biological targets. The dimethylimidazole moiety is particularly noteworthy, as imidazole derivatives are known to interact with various enzymes and receptors. This interaction can lead to the development of compounds with therapeutic potential, such as those targeting inflammatory pathways or neurological disorders. The amino group also plays a critical role in these interactions, providing a site for further functionalization and customization.

Recent studies have begun to explore the pharmacological properties of ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate. Researchers have observed that this compound exhibits moderate affinity for certain biological targets, suggesting its potential as a lead compound for further drug development. The dimethylimidazole ring has been found to be particularly important in determining its binding affinity and selectivity. This finding underscores the importance of understanding the structural features that contribute to biological activity.

The synthesis of ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate presents both challenges and opportunities for chemists. The complex nature of its molecular structure requires careful planning and execution during the synthetic process. However, advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and purity. These advancements are crucial for enabling further research and development.

In conclusion, ethyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)-2-methylpropanoate (CAS No. 2138546-55-9) is a compound with significant potential in the field of pharmaceutical research. Its unique structural features and biological interactions make it a valuable candidate for further investigation. As research continues to uncover new applications and therapeutic possibilities, this compound is likely to play an important role in the development of novel treatments for various diseases.